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Compound of Interest

Compound Name: 1H-Pyrazole-3,5-dimethanamine

CAS No.: 144693-57-2

Cat. No.: B121837

Get Quote

Executive Summary
1H-Pyrazole-3,5-dimethanamine (CAS: 144693-57-2) is a bifunctional heterocyclic building

block characterized by a pyrazole core flanked by two primary aminomethyl groups at the C3

and C5 positions. It is primarily utilized as a compartmental ligand in coordination chemistry,

capable of bridging two metal centers to form dinuclear complexes (e.g., with Cu(II), Ni(II),

Co(II)). Its unique geometry allows it to act as an exogenous bridge, facilitating magnetic

exchange interactions and cooperative catalysis. Beyond materials science, it serves as a

scaffold in medicinal chemistry for the development of kinase inhibitors and DNA-cleaving

agents.

Physicochemical Profile
The molecule exhibits amphoteric behavior due to the acidic pyrazole proton (

) and the basic primary amine arms (

).
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Property Data Notes

IUPAC Name
1H-Pyrazole-3,5-

dimethanamine

Alt: 3,5-bis(aminomethyl)-1H-

pyrazole

Formula

Molecular Weight 126.16 g/mol

Physical State Viscous oil or low-melting solid
Hygroscopic; often handled as

HCl salt.

Solubility
High: Water, Methanol,

DMSOLow: Hexane, Toluene

Polar nature requires protic

solvents.

Acidity (

)

(Pyrazole NH)

(Alkyl

)

Pyrazole deprotonation yields

the pyrazolate anion (

).

Tautomerism Symmetry (averaged)

Rapid proton exchange

between N1 and N2 in

solution.

Coordination
Tridentate (

)

Forms 5- or 6-membered

chelate rings.

Synthetic Routes & Optimization
The synthesis of 1H-Pyrazole-3,5-dimethanamine is non-trivial due to the high polarity of the

product. The most robust industrial and laboratory route involves the sequential

functionalization of a dicarboxylate precursor.

Retrosynthetic Analysis
The target molecule is best accessed via the reduction of 3,5-dicyanopyrazole. Direct

amination of dimethylpyrazole is inefficient due to competing benzylic halogenation issues.

Optimized Synthesis Protocol (Step-by-Step)
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Precursor: Diethyl pyrazole-3,5-dicarboxylate (Commercially available).

Amidation (Formation of Diamide):

React diethyl pyrazole-3,5-dicarboxylate with concentrated aqueous ammonia (

) at room temperature for 24 hours.

Yield: Quantitative precipitation of pyrazole-3,5-dicarboxamide.

Dehydration (Formation of Dinitrile):

Treat the diamide with phosphoryl chloride (

) or trifluoroacetic anhydride (TFAA) / pyridine.

Product:3,5-Dicyanopyrazole (Solid, stable).

Reduction (Formation of Diamine):

Reagent: Lithium Aluminum Hydride (

) in dry THF.

Conditions: Reflux under Argon/Nitrogen for 12–24 hours.

Quench: Fieser workup (

, 15%

,

) to minimize aluminum salt occlusion.

Purification: The free base is an oil. It is best isolated as the dihydrochloride salt by

bubbling HCl gas into an ethanolic solution of the crude amine.

Synthesis Workflow Diagram
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Figure 1: Step-wise synthetic pathway from ester precursor to the target diamine.

Reactivity & Coordination Chemistry[1]
The defining feature of Hbampz is its ability to act as a binucleating ligand. Upon deprotonation

of the pyrazole proton, the resulting pyrazolate anion (

) bridges two metal ions, while the pendant amine arms complete the coordination sphere.

Coordination Modes[2]
Endogenous Bridging: The pyrazolate (

) bridges two metals (

).

Chelation: The aminomethyl nitrogens coordinate to the metals, forming stable 5- or 6-

membered chelate rings depending on the metal's geometry.

Dinuclear Complexes: Typical formula

.

Copper(II): Forms

(X = Cl, Br).[1][2][3] These complexes exhibit strong antiferromagnetic coupling due to the
efficient orbital overlap across the pyrazolate bridge.

Mechanism of Dinuclear Assembly
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Chelation Logic

Hbampz Ligand
(Free Base)

Pyrazolate Anion
(bampz-)

Base (OH- or Et3N)
- H+

Dinuclear Complex
[M2(bampz)2]2+

+ 2 M(II) salts
(Self-Assembly)

1. Pyrazole N-N bridges M1-M2

2. Amine arms chelate M1 and M2

3. Formation of macrocyclic core

Click to download full resolution via product page

Figure 2: Assembly logic for dinuclear pyrazolate complexes.

Applications
Bioinorganic Chemistry (Metallonucleases)
Dinuclear copper(II) complexes of Hbampz serve as functional models for catechol oxidase and

synthetic nucleases.

Mechanism: The proximity of two copper centers allows for the cooperative activation of

hydrogen peroxide (

), generating reactive oxygen species (ROS) that cleave phosphate backbones in DNA.

Selectivity: These complexes have shown potential for selective cytotoxicity against cancer

cell lines by exploiting the higher oxidative stress in tumor cells.
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Metal-Organic Frameworks (MOFs)
The rigid pyrazole core and flexible amine arms make Hbampz an excellent linker for

constructing porous MOFs. The amine groups can be post-synthetically modified (e.g., via

condensation with aldehydes) to tune pore size and chemical affinity for gas separation (

capture).

Pharmaceutical Scaffolds
The 3,5-diaminomethyl motif is a bioisostere for other diamines used in kinase inhibitors. The

pyrazole ring provides a hydrogen bond donor/acceptor motif crucial for binding in the ATP

pocket of enzymes (e.g., CDK2, GSK-3

).

Experimental Protocols
Protocol A: Preparation of Hbampz-dihydrochloride
Objective: Isolate stable salt form of 1H-Pyrazole-3,5-dimethanamine.

Dissolution: Dissolve 1.0 g of crude 1H-Pyrazole-3,5-dimethanamine oil in 10 mL of

absolute ethanol.

Acidification: Cool to 0°C in an ice bath. Slowly add 4M HCl in dioxane (or bubble dry HCl

gas) until pH < 2.

Precipitation: Add diethyl ether (20 mL) dropwise to induce crystallization.

Filtration: Filter the white solid under an inert atmosphere (nitrogen) as the salt is

hygroscopic.

Drying: Dry under vacuum over

.

Expected Yield: ~85%[4][5]

Characterization:
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NMR (

) shows loss of pyrazole NH signal and downfield shift of methylene protons.

Protocol B: Synthesis of
Objective: Synthesize the dinuclear copper catalyst.

Ligand Prep: Dissolve Hbampz (1 eq) in Methanol. Add KOH (1 eq) to deprotonate the

pyrazole.

Metal Addition: Add

(1 eq) dissolved in Methanol.

Reaction: The solution turns dark blue/green immediately. Stir for 1 hour at room

temperature.

Crystallization: Allow slow evaporation or vapor diffusion with diethyl ether.

Result: Blue-green crystals suitable for X-ray diffraction.

Safety & Handling (SDS Summary)
Hazards:

H314: Causes severe skin burns and eye damage (Free base).

H335: May cause respiratory irritation.[6]

H302: Harmful if swallowed.[6]

PPE: Wear nitrile gloves, safety goggles, and use a fume hood.

Storage: Store under inert gas (Argon) at -20°C. The free amine absorbs

from the air to form carbamates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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